Cas no 2763755-24-2 (Deca-3,7-diyne-1,10-diamine)
Deca-3,7-diyne-1,10-diamine Chemical and Physical Properties
Names and Identifiers
-
- EN300-7425763
- 2763755-24-2
- deca-3,7-diyne-1,10-diamine
- Deca-3,7-diyne-1,10-diamine
-
- Inchi: 1S/C10H16N2/c11-9-7-5-3-1-2-4-6-8-10-12/h1-2,7-12H2
- InChI Key: AKOWAUSRZUGCNX-UHFFFAOYSA-N
- SMILES: NCCC#CCCC#CCCN
Computed Properties
- Exact Mass: 164.131348519g/mol
- Monoisotopic Mass: 164.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 52Ų
Deca-3,7-diyne-1,10-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7425763-0.05g |
deca-3,7-diyne-1,10-diamine |
2763755-24-2 | 95.0% | 0.05g |
$1055.0 | 2025-03-11 | |
| Enamine | EN300-7425763-0.1g |
deca-3,7-diyne-1,10-diamine |
2763755-24-2 | 95.0% | 0.1g |
$1299.0 | 2025-03-11 | |
| Enamine | EN300-7425763-0.25g |
deca-3,7-diyne-1,10-diamine |
2763755-24-2 | 95.0% | 0.25g |
$1852.0 | 2025-03-11 | |
| Enamine | EN300-7425763-0.5g |
deca-3,7-diyne-1,10-diamine |
2763755-24-2 | 95.0% | 0.5g |
$2919.0 | 2025-03-11 | |
| Enamine | EN300-7425763-1.0g |
deca-3,7-diyne-1,10-diamine |
2763755-24-2 | 95.0% | 1.0g |
$3743.0 | 2025-03-11 | |
| Enamine | EN300-7425763-2.5g |
deca-3,7-diyne-1,10-diamine |
2763755-24-2 | 95.0% | 2.5g |
$7336.0 | 2025-03-11 | |
| Enamine | EN300-7425763-5.0g |
deca-3,7-diyne-1,10-diamine |
2763755-24-2 | 95.0% | 5.0g |
$10855.0 | 2025-03-11 | |
| Enamine | EN300-7425763-10.0g |
deca-3,7-diyne-1,10-diamine |
2763755-24-2 | 95.0% | 10.0g |
$16095.0 | 2025-03-11 | |
| Aaron | AR027YQ8-50mg |
deca-3,7-diyne-1,10-diamine |
2763755-24-2 | 95% | 50mg |
$1476.00 | 2025-02-15 | |
| Aaron | AR027YQ8-100mg |
deca-3,7-diyne-1,10-diamine |
2763755-24-2 | 95% | 100mg |
$1812.00 | 2025-02-15 |
Deca-3,7-diyne-1,10-diamine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on Deca-3,7-diyne-1,10-diamine
Research Brief on Deca-3,7-diyne-1,10-diamine (CAS: 2763755-24-2): Recent Advances and Applications in Chemical Biology and Medicine
Deca-3,7-diyne-1,10-diamine (CAS: 2763755-24-2) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique diyne and diamine structural motifs, has shown promising potential in various applications, including drug development, targeted therapy, and biochemical probes. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic efficacy in preclinical models.
One of the most notable advancements in the study of Deca-3,7-diyne-1,10-diamine is its role as a versatile scaffold for the development of bioactive molecules. Researchers have demonstrated that the compound's diyne moiety can undergo click chemistry reactions, enabling the facile conjugation of various functional groups. This property has been leveraged to create a library of derivatives with enhanced binding affinity and selectivity for specific biological targets. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of Deca-3,7-diyne-1,10-diamine derivatives that exhibit potent inhibitory activity against key enzymes involved in cancer progression.
In addition to its applications in drug discovery, Deca-3,7-diyne-1,10-diamine has also been investigated for its potential as a molecular probe. Its ability to form stable complexes with biomolecules makes it an attractive candidate for imaging and diagnostic applications. A 2023 study in Chemical Science highlighted the use of Deca-3,7-diyne-1,10-diamine-based probes for real-time visualization of cellular processes, providing valuable insights into disease mechanisms at the molecular level.
The synthesis of Deca-3,7-diyne-1,10-diamine has also seen significant improvements in recent years. Traditional synthetic routes often involved multiple steps with low yields, but recent advancements in catalytic methods have streamlined the process. A team of researchers from MIT developed a one-pot synthesis strategy that significantly reduces the number of steps and improves overall yield, as detailed in a 2022 publication in Organic Letters. This breakthrough has facilitated broader access to the compound for research and development purposes.
Despite these promising developments, challenges remain in the clinical translation of Deca-3,7-diyne-1,10-diamine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique structural features and demonstrated bioactivity continue to make it a focal point of ongoing research in the field.
In conclusion, Deca-3,7-diyne-1,10-diamine (CAS: 2763755-24-2) represents a compelling area of research in chemical biology and medicine. Its versatility as a scaffold for drug development, coupled with its potential as a molecular probe, underscores its significance in advancing our understanding of disease mechanisms and therapeutic interventions. Future studies will likely focus on optimizing its pharmacological properties and exploring new applications in precision medicine and diagnostics.
2763755-24-2 (Deca-3,7-diyne-1,10-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)